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Compound of Interest

Compound Name: JNJ-40929837

Cat. No.: B12383383 Get Quote

Researchers and laboratory personnel handling JNJ-40929837, an orally active LTA4H

(leukotriene A4 hydrolase) inhibitor, must adhere to stringent safety and disposal protocols to

ensure a safe laboratory environment and compliance with all applicable regulations.[1] While

specific disposal instructions for JNJ-40929837 are not readily available, the following

procedures, based on general best practices for hazardous chemical waste, should be

followed.

Waste Identification and Collection
Proper disposal begins with correct identification and segregation of waste. All waste materials

contaminated with JNJ-40929837, including unused product, solutions, contaminated personal

protective equipment (PPE), and empty containers, should be treated as hazardous chemical

waste.

Key Principles for Waste Collection:

Dedicated Waste Containers: Use separate, clearly labeled, and chemically resistant

containers for collecting JNJ-40929837 waste.

Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the

full chemical name, "JNJ-40929837." Note the date when waste is first added to the

container.
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Container Integrity: Ensure waste containers are in good condition and are kept securely

closed except when adding waste.[2]

Segregation: Do not mix JNJ-40929837 waste with other incompatible waste streams.

Disposal of Empty Containers
Empty containers that once held JNJ-40929837 require thorough decontamination before

disposal.

The first rinse of the container must be collected and disposed of as hazardous waste.[2]

For containers that held highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must

be collected as hazardous waste.[2]

After thorough rinsing and air-drying, deface the original label, and dispose of the container

according to institutional guidelines, which may include regular trash disposal.[2]

Spill Management
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat. For significant spills, a self-contained breathing apparatus may be

necessary.[3]

Containment and Cleanup: Use an absorbent material to contain and clean up the spill. All

materials used for cleanup must be collected and disposed of as hazardous waste.

Decontamination: Decontaminate the spill area thoroughly.

Final Disposal Procedures
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The ultimate disposal of JNJ-40929837 waste must be conducted in accordance with local,

state, and federal regulations.[3]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance and to schedule a waste pickup.

Licensed Waste Hauler: All hazardous waste must be disposed of through a licensed

hazardous waste management company.

Do Not Dispose Down the Drain: Never dispose of JNJ-40929837 or its waste down the

sewer system.[2]

No Evaporation: Do not allow hazardous waste to evaporate in a fume hood as a means of

disposal.[2]
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Preparation & Collection

Temporary Storage

Disposal

Start: Waste Generation

Select appropriate, labeled, and sealed waste container

Step 1

Collect JNJ-40929837 waste

Step 2

Store in designated hazardous waste accumulation area

Step 3

Segregate from incompatible waste

Step 4

Contact Environmental Health & Safety (EHS) for pickup

Step 5

Waste collected by authorized personnel

Step 6

End: Compliant Disposal

Step 7

Click to download full resolution via product page

Caption: Workflow for the proper disposal of JNJ-40929837 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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